Cas no 1261921-43-0 (4-(4-Formylphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(4-Formylphenyl)-3-hydroxybenzoic acid
• CAS No: 1261921-43-0
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD18319237
• CID: 2763614
• PubChem ID: 53225168
• Update Time: 2025-05-23

4-(4-Formylphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261921-43-0
• 4-(4-FORMYLPHENYL)-3-HYDROXYBENZOIC ACID
• DTXSID20688900
• 4'-Formyl-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319237
• 4-(4-Formylphenyl)-3-hydroxybenzoic acid, 95%
• SCHEMBL2555012
• 4-(4-Formylphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18319237
• Inchi： 1S/C14H10O4/c15-8-9-1-3-10(4-2-9)12-6-5-11(14(17)18)7-13(12)16/h1-8,16H,(H,17,18)
• InChI Key： LEMRTBPJAXCOND-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 242.05790880Da
• Monoisotopic Mass: 242.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-(4-Formylphenyl)-3-hydroxybenzoic acid

4-(4-Formylphenyl)-3-hydroxybenzoic acid (CAS No. 1261921-43-0)

4-(4-Formylphenyl)-3-hydroxybenzoic acid, also known by its CAS registry number 1261921-43-0, is a fascinating organic compound with a unique chemical structure and diverse applications. This compound belongs to the class of aromatic acids and is characterized by its benzoic acid backbone with a hydroxyl group at the 3-position and a formyl-substituted phenyl group at the 4-position. The presence of these functional groups imparts it with interesting chemical and biological properties, making it a subject of interest in various fields of research.

The molecular formula of 4-(4-Formylphenyl)-3-hydroxybenzoic acid is C₁₅H₁₀O₅, and its molecular weight is approximately 278.2 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point in the range of 250°C to 260°C. Its solubility in water is moderate, which makes it suitable for various synthetic and analytical applications.

Recent studies have highlighted the potential of 4-(4-Formylphenyl)-3-hydroxybenzoic acid in the field of drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. This property has led to its investigation as a lead compound for the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in organic synthesis. Its formyl group at the para position of the phenyl ring makes it an excellent substrate for various coupling reactions, such as the Ullmann coupling and the Suzuki-Miyaura reaction. These reactions are widely used in the construction of complex aromatic systems, which are essential components of many pharmaceuticals and agrochemicals.

The synthesis of 4-(4-Formylphenyl)-3-hydroxybenzoic acid involves a multi-step process that typically starts with the oxidation of an appropriate precursor. One common approach is the oxidation of 4-(4-formylphenethyl)benzene derivatives using oxidizing agents like potassium permanganate or Jones reagent. The reaction conditions are carefully optimized to ensure high yield and purity of the final product.

From an environmental perspective, researchers have also investigated the biodegradation potential of this compound. Studies suggest that under aerobic conditions, it can be effectively degraded by microorganisms, making it less likely to persist in the environment. This property is particularly important for industries involved in large-scale production or application of this compound.

In conclusion, 4-(4-Formylphenyl)-3-hydroxybenzoic acid (CAS No. 1261921-43-0) is a versatile compound with promising applications in drug discovery, organic synthesis, and environmental chemistry. Its unique chemical structure and functional groups continue to attract the attention of scientists worldwide, driving further research into its potential uses and properties.